![molecular formula C17H29N3O5S2 B240935 N-(tert-butyl)-3-[({2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl}sulfonyl)amino]propanamide](/img/structure/B240935.png)
N-(tert-butyl)-3-[({2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl}sulfonyl)amino]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(tert-butyl)-3-[({2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl}sulfonyl)amino]propanamide, also known as DB1976, is a small molecule inhibitor that has been developed for the treatment of cancer. This compound has shown promising results in preclinical studies and has the potential to become an effective anticancer drug.
Mechanism of Action
N-(tert-butyl)-3-[({2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl}sulfonyl)amino]propanamide inhibits the activity of a protein called heat shock protein 90 (Hsp90), which is involved in the regulation of many cellular processes, including cell survival and proliferation. By inhibiting Hsp90, this compound disrupts the signaling pathways that are necessary for cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in normal cells, indicating that it may have a favorable safety profile. In addition, this compound has been found to sensitize cancer cells to other anticancer drugs, suggesting that it may be effective in combination therapy.
Advantages and Limitations for Lab Experiments
One advantage of N-(tert-butyl)-3-[({2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl}sulfonyl)amino]propanamide is that it has shown efficacy against a broad range of cancer types, indicating that it may have potential as a broad-spectrum anticancer drug. However, one limitation is that the synthesis of this compound is complex and may be difficult to scale up for large-scale production.
Future Directions
There are several future directions for research on N-(tert-butyl)-3-[({2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl}sulfonyl)amino]propanamide. One area of interest is the development of more efficient synthesis methods for this compound. In addition, further studies are needed to determine the optimal dosing and administration schedule for this compound in clinical trials. Finally, there is a need for more research on the potential of this compound in combination therapy with other anticancer drugs.
Synthesis Methods
The synthesis of N-(tert-butyl)-3-[({2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl}sulfonyl)amino]propanamide involves several steps, including the condensation of 2,4-dimethyl-3-nitroaniline with tert-butyl 3-aminopropanoate to form the corresponding amide. This amide is then reacted with 2,4-dimethyl-3-(methylsulfonyl)aniline to yield the final product.
Scientific Research Applications
N-(tert-butyl)-3-[({2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl}sulfonyl)amino]propanamide has been extensively studied for its anticancer properties. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. In addition, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.
properties
Molecular Formula |
C17H29N3O5S2 |
---|---|
Molecular Weight |
419.6 g/mol |
IUPAC Name |
N-tert-butyl-3-[[2,4-dimethyl-3-[methyl(methylsulfonyl)amino]phenyl]sulfonylamino]propanamide |
InChI |
InChI=1S/C17H29N3O5S2/c1-12-8-9-14(13(2)16(12)20(6)26(7,22)23)27(24,25)18-11-10-15(21)19-17(3,4)5/h8-9,18H,10-11H2,1-7H3,(H,19,21) |
InChI Key |
DOMKLPPFTGVHKJ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=C(C=C1)S(=O)(=O)NCCC(=O)NC(C)(C)C)C)N(C)S(=O)(=O)C |
Canonical SMILES |
CC1=C(C(=C(C=C1)S(=O)(=O)NCCC(=O)NC(C)(C)C)C)N(C)S(=O)(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.